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Compound of Interest

Compound Name: HC BLUE 12

Cat. No.: B157651 Get Quote

An in-depth examination of the physicochemical properties, toxicological profile, and regulatory

assessment of the hair dye ingredient, HC Blue No. 12.

This technical guide provides a comprehensive overview of HC Blue No. 12 (CAS: 132885-85-

9), a non-oxidative hair dye, for researchers, scientists, and professionals in drug development

and cosmetic science. The following sections detail its chemical identity, summarize key

toxicological data, and outline the experimental methodologies used in its safety assessment.

Core Physicochemical Data
HC Blue No. 12 is chemically identified as 4-[N-Ethyl-N-(2-hydroxyethyl)amino]-1-(2-

hydroxyethyl)amino-2-nitrobenzene, Monohydrochloride.[1][2] It is also referred to by the name

Nitroblau.[3] The compound exists as a hydrochloride salt and a free base (CAS: 104516-93-0).

[4] For risk assessment purposes, the toxicokinetics and toxicity of both forms are considered

comparable.[4]
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Property Value Reference

Chemical Name

4-[N-Ethyl-N-(2-

hydroxyethyl)amino]-1-(2-

hydroxyethyl)amino-2-

nitrobenzene,

Monohydrochloride

[1][2]

CAS Number
132885-85-9 (Hydrochloride

Salt)
[5]

Molecular Formula C12H20ClN3O4 [5]

Molecular Weight 305.76 g/mol [5]

Physical Form Yellow-green powder [3]

Toxicological Assessment
The safety of HC Blue No. 12 has been evaluated by the Scientific Committee on Consumer

Safety (SCCS). The key findings from various toxicological studies are summarized below.

Acute Toxicity
Endpoint Species Route Value Result Reference

LD50 Rat (female) Oral
1668 mg/kg

bw

Harmful if

swallowed
[4]

LD50 Rabbit Dermal
>2000 mg/kg

bw

Low acute

dermal

toxicity

[4]

Repeated Dose Toxicity
Study Duration Species Route NOAEL Reference

28-day Rat Oral (gavage)
316 mg/kg

bw/day
[4]

90-day Rat Oral (gavage) 60 mg/kg bw/day [4]
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Genotoxicity & Mutagenicity
Assay System Result Reference

Gene Mutation
Mouse Lymphoma

Cells
Weakly positive [4]

Micronucleus Test Human Lymphocytes

Genotoxic

(clastogenic and/or

aneugenic)

[4]

Overall Assessment In vitro & In vivo
Not considered

genotoxic
[3][4]

Other Toxicological Endpoints
Endpoint Result Reference

Skin Irritation No irritation observed [3][4]

Eye Irritation Transient irritation [3]

Skin Sensitization Moderate sensitizing agent [3][4]

Carcinogenicity

Not considered to be

carcinogenic based on

available data

[4]

Reproductive/Developmental

Toxicity

No specific toxicity observed;

NOAEL (maternal and

developmental) of 140 mg/kg

bw/day

[3][4]

Experimental Protocols
The toxicological data presented are based on standardized and internationally recognized

protocols, primarily following OECD guidelines. Below are descriptions of the methodologies for

key toxicological studies.

Acute Oral Toxicity
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The acute oral toxicity was determined in female rats. The study likely followed a protocol

similar to OECD Guideline 423 (Acute Oral Toxicity - Acute Toxic Class Method). The

substance was administered to animals at various dose levels, and mortality and clinical signs

of toxicity were observed over a 14-day period. The LD50 value was then calculated. Signs of

toxicity reported included reduced activity, abdominal positioning, and blue discoloration of the

extremities.[4]

Dermal Absorption
Dermal absorption was assessed using radioactively-labeled HC Blue No. 12 in a hair dye

formulation applied to the skin of Long Evans rats.[4] This in vivo method allows for the

quantification of the absorbed dose by measuring radioactivity in urine, feces, and tissues over

a period of time. The percutaneous absorption was found to be approximately 1.3% in female

rats under non-oxidative conditions.[4]

Repeated Dose Oral Toxicity (90-day)
A 90-day subchronic oral toxicity study was conducted in Wistar rats according to OECD

Guideline 408.[4] The test substance was administered daily by gavage at doses of 0, 15, 30,

and 60 mg/kg bw/day.[4] The study involved comprehensive monitoring of animal health, body

weight, food consumption, hematology, clinical chemistry, and a full histopathological

examination of organs and tissues at the end of the study to identify any treatment-related

adverse effects. The highest dose tested was determined to be the No Observed Adverse

Effect Level (NOAEL).[4]

In Vitro Gene Mutation Assay
The mutagenic potential of HC Blue No. 12 was evaluated in a mouse lymphoma assay (likely

following OECD Guideline 490). This assay assesses the ability of a substance to induce

mutations at the thymidine kinase (tk) locus in mouse lymphoma L5178Y cells. The assay was

conducted both with and without an external metabolic activation system (S9 mix) to mimic

mammalian metabolism.[4]

Application in Hair Dye Formulations
HC Blue No. 12 is used as a direct, non-reactive hair coloring agent.[3] Its mechanism of action

involves the diffusion of the small dye molecules into the hair shaft where they adhere, without
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a chemical reaction, providing a semi-permanent color that lasts for several washes.[1][2]

It is used in two main types of hair dye formulations:

Non-oxidative (Semi-permanent): Used at a maximum on-head concentration of 1.5%. The

product is typically applied for 30 minutes and can be used weekly.[3]

Oxidative (Permanent): Used as a direct dye component at a maximum on-head

concentration of 0.75%. In these formulations, it is mixed with a developer like hydrogen

peroxide before application for 30 minutes, with applications typically repeated monthly.[3]

Safety Assessment Workflow
The following diagram illustrates the logical workflow for the safety assessment of a cosmetic

ingredient like HC Blue No. 12, based on the data requirements of regulatory bodies such as

the SCCS.
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Caption: Workflow for cosmetic ingredient safety assessment.
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Conclusion
HC Blue No. 12 is a well-characterized hair dye ingredient. Extensive toxicological testing has

been conducted to establish its safety profile for use in cosmetic products. The Scientific

Committee on Consumer Safety concluded that its use in non-oxidative and oxidative hair dye

formulations at specified maximum concentrations does not pose a risk to the consumer, apart

from its potential as a moderate skin sensitizer.[4] Professionals involved in the formulation and

development of products containing this ingredient should adhere to the established

concentration limits and be aware of its sensitizing potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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